Cas no 17140-60-2 (D-glycero-D-gulo-Heptonicacid, calcium salt (2:1))

• Product Name: D-glycero-D-gulo-Heptonicacid, calcium salt (2:1)
• CAS No: 17140-60-2
• Molecular Formula: ₂[C₇H₁₃O₈-]^.Ca+₂
• Molecular Weight: 490.42464
• MDL: MFCD00065923
• CID: 157651
• PubChem ID: 57647907

D-glycero-D-gulo-Heptonicacid, calcium salt (2:1) Properties

Names and Identifiers

• D-glycero-D-gulo-Heptonicacid, calcium salt (2:1)
• CALCIUM GLUCOHEPTONATE
• CALCIUM GLUCEPTATE
• CALCIUM GLUCEPTATE,USP
• Calcium glucoheptonoate
• calciumalpha-glucoheptonate
• calciumglucoheptanoate
• calciumheptagluconate
• α-D-Glucoheptonic acid calcium salt
• Nsc42196
• Calcium glueptate
• CALCIUM-ALPHA-D-GLUCOHEPTONATE
• CALCIUM GLUCEPTATE, USP
• calcium (2R,3R,4S,5R,6R)-2,3,4,5,6,7-hexahydroxyheptanoate
• Calcium D-glycero-D-gulo-heptonate
• CALCIUMGLUCOHEPTONATE
• SCHEMBL517448
• D-glycero-D-gulo-Heptonic acid, calcium salt (2:1)
• calcium(2R,3R,4S,5R,6R)-2,3,4,5,6,7-hexahydroxyheptanoate
• EINECS 241-203-6
• calcium bis((2R,3R,4S,5R,6R)-2,3,4,5,6,7-hexahydroxyheptanoate)
• Calcium alpha-D-glucoheptonate
• Calcium alpha-D-heptagluconate hydrate
• HY-B1476
• Q27258835
• NSC 42196
• DTXSID80889390
• J-010722
• AKOS024284356
• Calcium D-glycero-D-gulo-heptonate (1:2)
• GLUCOHEPTONIC ACID CALCIUM SALT [MI]
• 17140-60-2
• calcium;(2R,3R,4S,5R,6R)-2,3,4,5,6,7-hexahydroxyheptanoate
• Calcium a-D-heptagluconate hydrate
• Calcium-bis(D-glycero-D-gulo-heptonat)
• 45E26F1TPT
• D-glycero-D-gulo-Heptonic acid, calcium salt
• CS-0013174
• UNII-45E26F1TPT
• NSC-42196
• G12177
• alpha-D-glucoheptonic acid calcium salt hydrate
• FATUQANACHZLRT-XBQZYUPDSA-L

• MDL： MFCD00065923
• InChIKey： JBMIEBJMNFOKBC-JRLDONDGSA-L
• Inchi： InChI=1S/2C7H14O8.Ca.2H/c2*8-1-2(9)3(10)4(11)5(12)6(13)7(14)15;;;/h2*2-6,8-13H,1H2,(H,14,15);;;/t2*2-,3-,4+,5-,6-;;;/m11.../s1
• SMILES： C([C@H]([C@H]([C@@H]([C@H]([C@H](C(=O)O)O)O)O)O)O)O.C([C@H]([C@H]([C@@H]([C@H]([C@H](C(=O)O)O)O)O)O)O)O.[Ca].[H].[H]

Computed Properties

• Exact Mass: 490.08500
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 12
• Monoisotopic Mass: 490.085
• Heavy Atom Count: 31
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 323A^2

Experimental Properties

• LogP: -8.41860
• PSA: 295.36000
• Refractive Index: 1.636
• Boiling Point: 727.8°C at 760 mmHg
• Flash Point: 407.9°C
• Optical Activity: [α]20/D +2±0.2°, c = 5% in H2O
• Density: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives